Pyridin-3-yl 3,4-dimethoxybenzoate

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: pyridin-3-yl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C14H13NO4/c1-17-12-6-5-10(8-13(12)18-2)14(16)19-11-4-3-7-15-9-11/h3-9H,1-2H3
• InChI Key: RBYXKOVBKJQSMQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CN=CC=C2)OC

Description

Pyridin-3-yl 3,4-dimethoxybenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and pyridine, and its chemical formula is C16H15NO4.

Scientific Research Applications

Pyridin-3-yl 3,4-dimethoxybenzoate has been studied extensively for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs. This compound has been shown to have potential as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as an anti-inflammatory agent, with some studies showing that it can reduce inflammation in animal models.

Mechanism of Action

The exact mechanism of action of Pyridin-3-yl 3,4-dimethoxybenzoate is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways that are involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that promote inflammation. It has also been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
Pyridin-3-yl 3,4-dimethoxybenzoate has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, it has also been shown to have antioxidant activity, which can help protect cells from damage caused by free radicals. It has also been shown to have neuroprotective effects, with some studies suggesting that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of Pyridin-3-yl 3,4-dimethoxybenzoate is that it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. It also has a relatively low toxicity, which makes it safer to work with than some other compounds. However, one limitation of this compound is that it is not very water-soluble, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on Pyridin-3-yl 3,4-dimethoxybenzoate. One area of interest is in the development of new anti-cancer drugs based on this compound. Researchers are also interested in exploring its potential as an anti-inflammatory and neuroprotective agent. Additionally, there is interest in developing new methods for synthesizing and purifying this compound, as well as in exploring its potential applications in other fields such as materials science and organic electronics.
Conclusion
Pyridin-3-yl 3,4-dimethoxybenzoate is a compound that has shown promise in scientific research for its potential applications in various fields. Its anti-cancer and anti-inflammatory properties, as well as its antioxidant and neuroprotective effects, make it a compound of interest for drug development and other applications. Further research is needed to fully understand its mechanism of action and to explore its potential in other areas of science.

Synthesis Methods

Pyridin-3-yl 3,4-dimethoxybenzoate can be synthesized using a few different methods. One common method involves the reaction of 3,4-dimethoxybenzoic acid with pyridine in the presence of a dehydrating agent, such as thionyl chloride or phosphorus pentachloride. Another method involves the reaction of 3,4-dimethoxybenzoyl chloride with pyridine in the presence of a base, such as triethylamine or sodium hydroxide. The resulting product is then purified using various techniques, such as column chromatography or recrystallization.